Cas no 54044-92-7 (1,1'-Biphenyl, 4'-chloro-3-nitro-)

• Product Name: 1,1'-Biphenyl, 4'-chloro-3-nitro-
• CAS No: 54044-92-7
• MF: C₁₂H₈ClNO₂
• MW: 233.650422096252
• CID: 355694
• PubChem ID: 12244816
• Update Time: 2025-04-19

1,1'-Biphenyl, 4'-chloro-3-nitro- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl, 4'-chloro-3-nitro-
• 1-(4-chlorophenyl)-3-nitrobenzene
• 54044-92-7
• DTXSID20482147
• SCHEMBL5049033
• 4'-chloro-3-nitrobiphenyl

• Inchi： 1S/C12H8ClNO2/c13-11-6-4-9(5-7-11)10-2-1-3-12(8-10)14(15)16/h1-8H
• InChI Key： YVIAICBJQPHHLM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 233.02444
• Monoisotopic Mass: 233.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 43.14